Iridium-191

• IUPAC Name: iridium-191
• InChI: InChI=1S/Ir/i1-1
• InChI Key: GKOZUEZYRPOHIO-BJUDXGSMSA-N
• Canonical SMILES: [Ir]
• Isomeric SMILES: [191Ir]
• Molecular Formula: Ir
• DSSTOX Substance ID: DTXSID40930534
• Molecular Weight: 190.96059 g/mol
• CAS No.: 13967-66-3

Description

Iridium-191 (¹⁹¹Ir) is a stable isotope of Iridium with a natural abundance of 37.3% . It serves as a crucial material in multiple scientific research fields. In nuclear physics, Ir-191, along with Ir-193, is used for fundamental studies on nuclear structure, including the measurement of photon, electron, and neutron flux distributions . It also acts as the parent material for the production of the important radioactive isotope Iridium-192, which is widely applied in industrial radiography . Furthermore, Ir-191 is the foundation for the short-lived generator isotope Ir-191m, which has been utilized in radionuclide angiography for the diagnosis and assessment of cardiac shunts in pediatric patients . In the field of chemical analysis, Ir-191 is integral to precise measurements of trace iridium isotopes using Negative Thermal Ionization Mass Spectrometry, which is a key technique for obtaining nuclear fuel burn-up information . This product is strictly for research purposes and is not intended for diagnostic or therapeutic procedures.

Nuclear Structure and Spectroscopy of Iridium 191

Theoretical Models of Iridium-191 Nuclear Structure

The arrangement of protons and neutrons within the ¹⁹¹Ir nucleus is understood through several theoretical frameworks, each offering unique insights into its properties. These models are continually tested and refined against experimental data obtained from techniques such as Coulomb excitation and transfer reactions.

The nuclear shell model provides a microscopic description of nuclear structure by considering the motion of individual nucleons in a potential well. For a nucleus like ¹⁹¹Ir, which is not spherically symmetric, the Nilsson model, an adaptation of the shell model for deformed nuclei, is particularly relevant.

In the context of the Nilsson model, the low-energy level structure of ¹⁹¹Ir is interpreted in terms of single-particle orbitals in a deformed potential. The ground state and the first excited state are associated with specific Nilsson orbitals. For instance, the two lowest expected single-particle states are the 3/2⁺ osti.gov and 1/2⁺ ottokemi.com orbitals. osti.gov The ground state of ¹⁹¹Ir, with a spin and parity of 3/2⁺, and its rotational band members are understood within this framework. osti.gov

A crucial aspect of the shell model interpretation for ¹⁹¹Ir is the inclusion of Coriolis coupling. This interaction accounts for the mixing of rotational bands built on different single-particle states. Due to the proximity of the K=1/2 and K=3/2 bands in ¹⁹¹Ir, they are expected to be significantly mixed through Coriolis coupling, which influences the observed energy levels and transition probabilities. osti.gov

The collective motion of nucleons in deformed nuclei can be described by the rotational model. In its simplest form, it treats the nucleus as a rigid rotating body. However, for ¹⁹¹Ir, this simple model is insufficient to fully explain the observed properties. physicsworld.com

More sophisticated refinements, such as the particle-asymmetric-rigid-rotor model and the Interacting Boson-Fermion Model (IBFM), have been employed to better describe the collective states in ¹⁹¹Ir. A study involving Coulomb excitation of ¹⁹¹Ir has tested these models against experimental data for 20 observed states. epa.gov

The particle-asymmetric-rigid-rotor model yielded an average deviation of 45 keV between experimental and theoretical energies. epa.gov In contrast, the Interacting Boson-Fermion Model (IBFM) , in a specific application limited to broken Spin(6) symmetry and considering only the d₃/₂ orbital, showed a larger average deviation of 125 keV. epa.gov

Comparison of Rotational Model Predictions for ¹⁹¹Ir

Model	Average Energy Deviation (keV)	Agreement with Ground-State Band γ-yields	Agreement with Interband γ-yields
Particle-Asymmetric-Rigid-Rotor	45	Good	-
Interacting Boson-Fermion Model (IBFM)	125	Good	Underestimates by 1-2 orders of magnitude

The concept of supersymmetry in nuclear physics proposes a unified description of even-even and odd-A nuclei by placing them in the same supermultiplet. This framework has been applied to the region around ¹⁹¹Ir, with some notable successes and also significant discrepancies.

An example of a supersymmetric pairing is the even-even nucleus Osmium-190 and the odd-even nucleus this compound. aps.org The theoretical predictions arising from this supersymmetry have been tested against experimental data. While some aspects of the level structure are consistent with the supersymmetry predictions, there is also evidence of its breakdown.

Investigations into the reactions ¹⁹⁴,¹⁹⁶,¹⁹⁸Pt(t,α)¹⁹³,¹⁹⁵,¹⁹⁷Ir and ¹⁹¹,¹⁹³Ir(t,p)¹⁹³,¹⁹⁵Ir have shown that while the single-particle level structure of ¹⁹³Ir is not inconsistent with the predictions of dynamical supersymmetry, the heavier iridium isotopes ¹⁹⁵Ir and ¹⁹⁷Ir show no evidence for this supersymmetry structure. Furthermore, detailed analysis of certain collective transitions in ¹⁹¹Ir, which are strictly forbidden in specific supersymmetry schemes (U(6/4) and U(6/20)), are observed experimentally, indicating a lack of detailed agreement. epa.gov These findings suggest that while supersymmetry is a valuable concept for understanding the region, its application to ¹⁹¹Ir and its neighbors is not without challenges and points to areas where the model may need further refinement.

Nuclear Reactions Involving Iridium 191

Production Mechanisms of Iridium-191

The abundance of this compound in the universe and on Earth is the result of specific nuclear processes occurring over cosmic timescales and in man-made environments.

Natural Occurrence and Stellar Nucleosynthesis Pathways

This compound is a naturally occurring isotope, accounting for approximately 37.3% of the total natural abundance of iridium. researchgate.netekt.gr The other stable isotope is Iridium-193. ekt.gr

The formation of heavy elements like iridium is attributed to nucleosynthesis processes in stars. Specifically, this compound, along with its heavier counterpart Iridium-193, is believed to be predominantly produced through the rapid neutron-capture process, or r-process. The r-process occurs in environments with extremely high neutron densities and temperatures, such as supernova explosions and the merger of neutron stars. In these cataclysmic events, atomic nuclei rapidly capture multiple neutrons before they have a chance to undergo beta decay. Following the neutron capture phase, the highly unstable, neutron-rich nuclei undergo a series of beta decays, eventually forming more stable nuclei, including this compound. While the slow neutron-capture process (s-process) also contributes to the synthesis of heavy elements, the r-process is considered the primary pathway for the production of iridium isotopes.

Fission Product Origins

This compound is also known to be a product of nuclear fission. researchgate.net Fission is the process by which a heavy nucleus, such as uranium or plutonium, splits into two or more lighter nuclei, known as fission products. While this compound is identified as a fission product, detailed and specific yield data from the thermal neutron-induced fission of common fissile materials like Uranium-235 and Plutonium-239 are not extensively documented in readily available literature. The fission product yield refers to the fraction of fissions that result in the formation of a specific nuclide. For instance, the fission yield of an isotope from the fission of U-235 can vary depending on whether the fission is induced by thermal or fast neutrons.

Neutron-Induced Reactions on this compound

The interaction of neutrons with this compound is of significant interest for various applications, including the production of the medical isotope Iridium-192. The probability of a specific nuclear reaction occurring is quantified by its cross section, typically measured in units of barns (b).

Elastic and Inelastic Neutron Scattering (n, n') Cross Sections

When a neutron collides with an this compound nucleus, it can be scattered elastically or inelastically. In elastic scattering (n,n), the neutron is deflected without a loss of kinetic energy in the center-of-mass frame, and the nucleus remains in its ground state. In inelastic scattering (n,n'), the neutron transfers some of its kinetic energy to the nucleus, leaving it in an excited state. The excited nucleus then de-excites by emitting gamma rays.

Studies have been conducted to measure the cross sections for these scattering processes. For instance, investigations into the excited states of this compound have been carried out using the (n, n'γ) reaction with reactor fast neutrons. The cross-sections for γ-ray production in ¹⁹¹Ir(n,xnγ) reactions have been measured for a wide range of incident neutron energies.

The following table, based on data from the JENDL-5 library, provides calculated values for elastic and inelastic scattering cross sections at a standard thermal energy of 0.0253 eV and for a fission spectrum average.

Reaction	0.0253 eV Cross Section (b)	Fission Spectrum Average Cross Section (b)
(n,elastic)	13.97	4.131
(n,inelastic)	(E-threshold = 82.86 keV)	2.479

Data sourced from the JENDL-5 library.

Neutron Capture Reactions (n,γ) Cross Sections

Neutron capture is a crucial reaction for this compound, as it leads to the production of Iridium-192, a widely used radioisotope in brachytherapy for cancer treatment and in industrial radiography. In an (n,γ) reaction, the this compound nucleus absorbs a neutron and emits the excess energy in the form of gamma rays, transmuting into Iridium-192.

The thermal neutron capture cross section for the ¹⁹¹Ir(n,γ)¹⁹²Ir reaction is a key parameter for optimizing the production of Iridium-192. Measurements of this cross section have been performed using various techniques, including the activation method and the time-of-flight (TOF) method. One study using the TOF method at J-PARC reported a thermal neutron capture cross section of 949 ± 80 barns. Another source reports a thermal neutron absorption cross section of 954 barns.

The JENDL-5 database provides the following values for the neutron capture cross section of this compound.

Reaction	0.0253 eV Cross Section (b)	Maxwellian Average (b)	Resonance Integral (kb)	14-MeV Cross Section (μb)	Fission Spectrum Average (mb)
(n,γ)	953.9	949.2	3.179	892.2	173.1

Data sourced from the JENDL-5 library.

Neutron Multiplicity Reactions (n,xn) Cross Sections

At higher neutron energies, reactions that result in the emission of multiple neutrons, such as (n,2n) and (n,3n), become possible. These are threshold reactions, meaning the incident neutron must have a minimum kinetic energy to overcome the binding energy of the emitted neutrons.

The ¹⁹¹Ir(n,2n)¹⁹⁰Ir reaction has been the subject of several experimental studies due to its importance in dosimetry and for testing nuclear models. ekt.gr These experiments often measure the cross section for the production of different isomeric states of Iridium-190. For example, one study measured the cross sections for the ¹⁹¹Ir(n,2n)¹⁹⁰Ir reaction in the neutron energy range of 13.40–14.86 MeV, reporting a total cross section of (2108.40 ± 71.99) mb at 14 MeV.

The JENDL-5 database provides the following calculated cross-section values for (n,2n) and (n,3n) reactions on this compound.

Reaction	Energy Threshold (MeV)	14-MeV Cross Section (b)	Fission Spectrum Average (mb)
(n,2n)	8.069	2.155	4.953
(n,3n)	14.48	-	5.528 (μb)

Data sourced from the JENDL-5 library.

Isomer Production Cross Sections in Neutron Reactions

The interaction of neutrons with this compound can lead to the formation of nuclear isomers, which are metastable states of a nucleus. The cross section for the production of these isomers is a critical parameter in various applications. The ¹⁹¹Ir(n, n')¹⁹¹ᵐIr reaction, which leads to the population of the isomeric state in ¹⁹¹Ir, has been a subject of study.

Evaluations of isomer production have been performed using nuclear reaction model codes like GNASH, which incorporates the Feshbach-Kerman-Koonin (FKK) pre-equilibrium model to better predict the spin distribution of the residual nucleus. edpsciences.org Comparisons between GNASH calculations and experimental data show that the models can reproduce the partial isomer production data reasonably well. edpsciences.org

Furthermore, studies of ¹⁹¹Ir(n,xnγ) reactions, where 'x' represents the number of emitted neutrons, provide crucial data. By measuring the discrete γ-ray spectra from the populated nuclei, the cross sections for the emission of specific gamma rays can be determined across a wide range of incident neutron energies. iaea.org These gamma-ray production cross sections are essential for calculating the total cross section for isomer production, as they account for the population of the isomer through the decay of higher excited states. osti.gov For instance, in the similar nucleus ¹⁹³Ir, about 18 of the 60 observed gamma rays from inelastic scattering feed the isomer. osti.gov

However, accurately calculating the production of some long-lived isomers has been challenging due to incomplete or inaccurate information on the discrete energy levels and their branching ratios. osti.gov

Evaluated Nuclear Data Files (ENDF/B-VI, BROND-2)

Evaluated Nuclear Data Files (ENDF) are comprehensive libraries of nuclear data that compile and evaluate experimental results and theoretical calculations. For this compound, significant evaluations are present in major international libraries.

ENDF/B-VI: The U.S. Evaluated Nuclear Data File, version VI (ENDF/B-VI), contains a relatively recent evaluation for ¹⁹¹Ir, completed in 1995 and distributed in 1997. kns.orgosti.gov This evaluation covers neutron transport and gamma production data for incident neutron energies from 10⁻⁵ eV to 20 MeV. bnl.gov For the capture cross section in the 2 to 20 MeV range, the data was derived by renormalizing the natural iridium capture data to match experimental data for ¹⁹¹Ir at 2 MeV. kns.orgosti.goviaea.org However, the cross-section data for several threshold reactions, including (n,2n), (n,3n), (n,p), and (n,α), were adopted without change from the BROND natural iridium evaluation. kns.orgosti.goviaea.org

BROND-2: The Russian "Biblioteka Rekomendovannykh Otsenennykh Neytronnykh Dannykh" (Library of Recommended Evaluated Neutron Data), version 2, also contains data for iridium. As noted, the ENDF/B-VI file for ¹⁹¹Ir utilized the (n,2n), (n,3n), (n,p), and (n,α) reaction cross sections directly from the BROND evaluation for natural iridium. kns.orgosti.gov Nuclear reaction model codes like Empire-II have been used to calculate various neutron-induced cross sections, and the results are often compared graphically with the evaluated data from both ENDF/B-VI and BROND-2 for validation. kns.orgosti.gov

Charged Particle-Induced Reactions on this compound

Alpha-Induced Reactions (α,xn) Excitation Functions

The bombardment of this compound with alpha particles (α) can induce reactions where one or more neutrons are emitted, denoted as (α,xn). The excitation functions for these reactions, which describe the cross section as a function of the incident alpha particle energy, have been measured experimentally.

Using the stacked foil activation technique and gamma-ray spectroscopy, the cross sections for (α,xn) reactions on natural iridium targets (which contain 37.3% ¹⁹¹Ir) have been determined for alpha particle energies typically ranging from 17 to 55 MeV. aps.orgresearchgate.net The experimental data from these reactions are then compared with theoretical calculations from nuclear reaction models.

Studies have shown that models combining both equilibrium and pre-equilibrium reaction mechanisms are necessary to describe the process over a considerable energy range. aps.org For example, calculations using the ALICE-91 computer code, which is based on the Geometry Dependent Hybrid (GDH) model, confirm that at higher energies, the compound nucleus theory alone is insufficient to explain the experimental results. researchgate.netaau.edu.etaau.edu.et There is significant evidence for the pre-equilibrium decay of the system, where particles are emitted before the compound nucleus reaches full statistical equilibrium. aau.edu.etaau.edu.et The best agreement with experimental data is often achieved by assuming an initial exciton (B1674681) number of four (two protons and two neutrons) in the pre-equilibrium model. aps.orgresearchgate.net

Proton- and Deuteron-Induced Spallation Reactions

Spallation is a nuclear reaction in which a target nucleus, when struck by a high-energy particle like a proton or deuteron (B1233211), ejects a large number of nucleons.

Proton-Induced Reactions: The spallation of iridium with protons has been studied at energies ranging from approximately 8 to 87 MeV. cdnsciencepub.comcapes.gov.br In these experiments, iridium metal targets are bombarded with protons, and the resulting spallation products are identified and quantified through radiochemical separation and decay characteristic measurements. cdnsciencepub.comcapes.gov.br These studies provide the formation cross sections for various platinum and iridium isotopes produced via (p,xn) and (p,pxn) reactions. cdnsciencepub.com For example, the ¹⁹³Ir(p,3n)¹⁹¹Pt reaction has been investigated as a potential production route for ¹⁹¹Pt. nih.gov Comparisons of experimental excitation functions for (p,xn) reactions with predictions from theoretical models, such as the Jackson model, have shown fair agreement. cdnsciencepub.comcapes.gov.br

Deuteron-Induced Reactions: Similar to protons, deuterons can also induce spallation and other reactions on iridium targets. The excitation functions for deuteron-induced reactions on natural iridium have been measured for energies up to 50 MeV. nih.gov These reactions are studied to determine the production yields of various radionuclides. For instance, the ¹⁹³Ir(d,4n)¹⁹¹Pt reaction is another pathway for producing ¹⁹¹Pt. nih.gov The feasibility of producing specific isotopes like ¹⁹¹Pt via proton and deuteron bombardment on iridium is often assessed by comparing the theoretical thick target yields calculated from the measured excitation functions. nih.gov Generally, neutron yields from proton and deuteron-induced spallation are higher than those from alpha particles. iaea.org

Nuclear Reaction Modeling and Theoretical Frameworks

Compound Nucleus Theory (Hauser-Feshbach Formalism)

The Hauser-Feshbach formalism is a cornerstone of the compound nucleus theory, which describes nuclear reactions proceeding through an intermediate, equilibrated compound nucleus. readthedocs.io This statistical model assumes that the decay of the compound nucleus is independent of its formation, depending only on its energy, angular momentum, and parity. mdpi.com It is most applicable at lower projectile energies (typically below ~20 MeV) where the formation of a compound nucleus is the dominant reaction mechanism. mdpi.com

This theory is implemented in many nuclear reaction codes, such as GNASH, TALYS, and EMPIRE, to calculate reaction cross sections. edpsciences.orgmdpi.comiaea.org The calculations require detailed input on nuclear structure properties, including energy levels, spin and parity assignments, and nuclear level densities. osti.govreadthedocs.io The Hauser-Feshbach formalism is particularly important for accurately modeling the population of isomers, as it explicitly conserves angular momentum and parity throughout the reaction process. osti.gov

However, for many reactions, especially those induced by charged particles at higher energies, the Hauser-Feshbach model alone is insufficient. For alpha-induced reactions on ¹⁹¹Ir, experimental results show discrepancies with pure compound nucleus calculations, pointing to the significant contribution of pre-equilibrium emission. aau.edu.etaau.edu.et Therefore, modern reaction codes like GNASH and TALYS combine the Hauser-Feshbach model for the equilibrium decay phase with pre-equilibrium models (like the exciton or FKK models) to account for particle emission that occurs before the system reaches statistical equilibrium. edpsciences.orgosti.gov

Pre-Equilibrium Reaction Models (Feshbach-Kerman-Koonin Model, Geometry Dependent Hybrid Model)

In nuclear reactions, the process may occur before the system reaches statistical equilibrium. These pre-equilibrium or pre-compound processes are described by various models that bridge the gap between direct reactions and compound nucleus reactions. aau.edu.et

Feshbach-Kerman-Koonin (FKK) Model

The Feshbach-Kerman-Koonin (FKK) model is a quantum-mechanical theory that describes multi-step compound and direct reactions. edpsciences.orglanl.gov It is particularly useful for providing detailed predictions, including the spin distribution of the residual nucleus. edpsciences.org In analyses of neutron-induced reactions on this compound, the FKK model has been incorporated into computational codes like GNASH to improve evaluations of cross sections. edpsciences.org Specifically, the single-step direct reaction component of the FKK model is often employed. edpsciences.org

Research on ¹⁹¹Ir(n,xn) reactions has shown that evaluations using the FKK-GNASH framework can accurately reproduce experimental data for isomer production. edpsciences.org For instance, in the ¹⁹¹Ir(n,n')¹⁹¹mIr reaction, the FKK-GNASH evaluation aligns well with partial isomer production data, though it may slightly underpredict data at higher energies. edpsciences.org Similarly, for the ¹⁹¹Ir(n,2n)¹⁹⁰Ir reaction, the FKK model provides a solid basis for evaluating production cross sections for its multiple isomeric states. edpsciences.org

Geometry Dependent Hybrid (GDH) Model

The Geometry Dependent Hybrid (GDH) model is a semi-classical pre-equilibrium model that builds upon the Hybrid model by incorporating geometrical effects. aau.edu.et A key feature of the GDH model is that it accounts for the variation of nuclear level density at the nuclear surface, recognizing that reactions are more likely to occur in the diffuse surface region of the nucleus. aau.edu.et This model is an amalgamation of the Griffin model and aspects of the Harp-Miller-Berne (HMB) model, using free nucleon-nucleon scattering cross-sections to calculate intra-nuclear transition rates. aau.edu.et

The GDH model is a core component of the ALICE-91 computer code, which is frequently used to analyze alpha-induced reactions on iridium isotopes. aau.edu.etresearchgate.netias.ac.in Studies involving the bombardment of natural iridium (which contains 37.3% this compound) with alpha particles have used ALICE-91 and the GDH model to calculate excitation functions. aau.edu.etresearchgate.netaau.edu.et These calculations have demonstrated that at certain energies, compound nucleus theory alone is insufficient to match experimental results, highlighting the significant contribution of pre-equilibrium decay processes. aau.edu.etresearchgate.net

Direct Capture Models

Direct capture is a reaction mechanism where a nucleon is captured into a bound state of the target nucleus, typically emitting a gamma ray, without the formation of an intermediate compound nucleus. This process is particularly relevant for enhancing the capture cross-section in the pre-equilibrium energy region. kns.orgosti.gov

In the evaluation of neutron-induced reactions on this compound, the inclusion of a direct capture model has been shown to improve the agreement between theoretical calculations and experimental data, especially for fast neutrons. kns.orgosti.gov For example, calculations of the ¹⁹¹Ir(n,γ) cross-section using the Empire-II code show a notable improvement in the pre-equilibrium energy region when the direct capture model is activated. kns.org This model helps to accurately predict the enhancement of the capture cross-section before the reaction fully proceeds to an equilibrium state. kns.orgosti.gov

Level Density Approximations

Nuclear level density, which describes the number of nuclear states per unit of excitation energy, is a critical input for statistical model calculations of nuclear reactions. cdnsciencepub.com Accurate level density models are essential for predicting reaction cross-sections. aau.edu.et

Two common approaches are the Constant Temperature Model and the Fermi Gas Model. cdnsciencepub.com A composite approach often uses the constant temperature representation at low excitation energies and the Fermi gas formula at higher energies, joined smoothly. cdnsciencepub.com These models can be further refined with corrections for shell and pairing effects to improve their accuracy. cdnsciencepub.com

In the context of reactions involving this compound, level density parameters are fundamental to codes like ALICE-91 and Empire-II. aau.edu.etkns.org The ALICE-91 code, for instance, uses a Fermi gas level density formula in its GDH model calculations for alpha-induced reactions on iridium. aau.edu.et The parameters within these models, such as the particle-hole level density, can be adjusted to achieve the best fit between calculated excitation functions and experimental data. aau.edu.etresearchgate.net The Empire-II code system includes extensive libraries of level density parameters, including those derived from sophisticated Hartree-Fock-Bogoliubov calculations, which are used in its Hauser-Feshbach model calculations for this compound. kns.orgiaea.org

Computational Codes (GNASH, ALICE-91, Empire-II, MCNP)

Several computational codes are employed to model the complex nuclear reactions involving this compound. These codes implement the theoretical models discussed previously to calculate reaction cross-sections, emission spectra, and other observable quantities.

GNASH

The GNASH code is based on the statistical Hauser-Feshbach theory for compound nucleus reactions, but it also incorporates models for pre-equilibrium emission and direct reactions. edpsciences.orgosti.govfas.org It conserves angular momentum and parity, making it suitable for detailed calculations such as the population of isomeric states. edpsciences.orgosti.gov GNASH has been extensively used to evaluate neutron-induced cross-sections on iridium isotopes, including (n,xn) and (n,n'γ) reactions. edpsciences.orgosti.gov To account for pre-equilibrium effects, the code can utilize either a semi-classical exciton model or the quantum mechanical Feshbach-Kerman-Koonin (FKK) model. edpsciences.org Evaluations combining GNASH calculations with experimental data from facilities like the GErmanium Array for Neutron Induced Excitations (GEANIE) have led to improved evaluated data files for this compound. edpsciences.orgosti.gov

ALICE-91

ALICE-91 is a nuclear reaction code that calculates reaction product cross-sections, single and double differential spectra, and incorporates pre-equilibrium decay models. aau.edu.etornl.gov The code's compound nucleus calculations are based on the Weisskopf-Ewing model, while its pre-equilibrium calculations utilize the Hybrid and Geometry Dependent Hybrid (GDH) models. aau.edu.etias.ac.inornl.gov ALICE-91 has been specifically applied to the study of alpha-induced reactions on natural iridium targets, which include this compound. aau.edu.etresearchgate.netias.ac.inaau.edu.et These studies use the code to calculate excitation functions for reactions like (α,xn) and compare them with experimental data to validate the reaction models and determine the best-fit parameters. aau.edu.etresearchgate.net

Empire-II

Empire is a modular and comprehensive nuclear reaction code system designed for extensive modeling of nuclear reactions over a broad energy range. kns.orgiaea.org Its main components include an optical model, multi-step direct and compound models, pre-equilibrium models (both the DEGAS exciton model and a Monte Carlo hybrid simulation), and a full-featured Hauser-Feshbach model. kns.org Empire-II has been used to calculate neutron-induced cross-sections for this compound for reactions such as (n,γ), (n,2n), (n,p), and (n,α) from the keV range up to 20 MeV. kns.orgosti.gov The calculations performed with Empire-II for this compound have shown good agreement with experimental data and evaluated data files like ENDF/B-VI, particularly when employing the direct capture model for fast neutron energies. kns.orgresearchgate.net

MCNP

MCNP (Monte Carlo N-Particle) is a general-purpose transport code that simulates particle interactions with matter using the Monte Carlo method. researchgate.netwpi.edu Unlike the other codes listed, which focus on calculating fundamental reaction cross-sections, MCNP uses these cross-section data to simulate the transport of neutrons, photons, and other particles through complex geometries. researchgate.nettennessee.edu In applications involving this compound, MCNP is used to validate evaluated cross-section data by comparing simulation results with integral experiments performed in critical assemblies. osti.gov It is also a critical tool for designing and analyzing irradiation setups, for example, to optimize the production of the medical isotope Iridium-192 via neutron capture on this compound in a nuclear reactor. researchgate.nettennessee.edu Furthermore, MCNP is used for dosimetry simulations to characterize the radiation field from Iridium-192 sources used in applications like brachytherapy. wpi.edu

Interactive Table: Features of Computational Codes for this compound Reactions

Feature	GNASH	ALICE-91	Empire-II	MCNP
Primary Model	Hauser-Feshbach, Pre-equilibrium (FKK, Exciton)	Weisskopf-Ewing, Pre-equilibrium (GDH, Hybrid)	Hauser-Feshbach, Optical Model, Pre-equilibrium	Particle Transport (Monte Carlo)
Typical Reactions	(n,xn), (n,n'γ)	(α,xn), Heavy-ion	(n,tot), (n,γ), (n,2n), etc.	Neutron/Photon Interactions
Primary Output	Reaction Cross-Sections	Excitation Functions, Spectra	Comprehensive Cross-Sections, Spectra, Angular Distributions	Particle Flux, Dose, Reaction Rates
This compound Application	Evaluation of neutron data files edpsciences.orgosti.gov	Study of alpha-induced reactions aau.edu.etresearchgate.net	Calculation of neutron capture and other cross-sections kns.orgosti.gov	Reactor production of ¹⁹²Ir, Dosimetry, Data validation osti.govresearchgate.netwpi.edu

Advanced Spectroscopic Methodologies Employing Iridium 191

Mössbauer Spectroscopy with Iridium-191

Mössbauer spectroscopy is a powerful technique that probes the local environment of specific atomic nuclei. The effect was first observed using this compound, making it the foundational isotope for this field of study.

The phenomenon of recoilless nuclear resonance fluorescence, now universally known as the Mössbauer effect, was discovered by the German physicist Rudolf L. Mössbauer in 1958. During his doctoral research at the Max Planck Institute for Medical Research in Heidelberg, Mössbauer was investigating the nuclear resonance absorption of the 129 keV gamma rays emitted by an 191Os source, which decays into an excited state of 191Ir.

Prevailing theories predicted that the recoil of the emitting and absorbing nuclei would shift the gamma-ray energy, preventing resonance. However, Mössbauer conducted his experiments at low temperatures (approximately 88 K) to reduce thermal broadening, using a solid iridium metal crystal as the absorber. He observed a significant increase in resonant absorption, contrary to expectations. Mössbauer correctly hypothesized that at low temperatures, a fraction of the nuclei in the crystal lattice could emit and absorb gamma rays without losing energy to recoil. Instead of the individual nucleus recoiling, the recoil momentum was transferred to the entire crystal, making the recoil energy negligible. His seminal paper, "Kernresonanzfluoreszenz von Gammastrahlung in Ir191," was published in Zeitschrift für Physik in 1958, and this discovery earned him the Nobel Prize in Physics in 1961. The first Mössbauer spectrum was a plot of the resonant absorption in 191Ir as a function of the source's velocity, which was varied to modulate the gamma-ray energy via the Doppler effect.

The core principle of the Mössbauer effect is the emission and absorption of a gamma ray by a nucleus without loss of energy to nuclear recoil. When a free nucleus emits a gamma photon, it recoils to conserve momentum, which reduces the photon's energy. A similar energy loss occurs during absorption. This energy deficit is typically much larger than the natural linewidth of the nuclear transition, preventing resonant absorption.

Mössbauer's discovery showed that when a nucleus is bound within a solid crystal lattice, there is a finite probability for a "recoil-free" event. In this quantum mechanical phenomenon, the recoil momentum is absorbed by the crystal as a whole. Because the crystal's mass is orders of magnitude larger than that of a single nucleus, the recoil energy is rendered practically zero. This allows for the emission and subsequent absorption of gamma photons at the exact same resonant energy.

This probability of a recoil-free event is known as the Lamb-Mössbauer factor or the recoil-free fraction (f-factor). The f-factor is dependent on several parameters, including the gamma-ray energy, the temperature of the crystal, and the vibrational properties of the crystal lattice (Debye temperature). Lower energy transitions and lower temperatures increase the probability of a recoil-free event.

An experimental setup for 191Ir Mössbauer spectroscopy, while sharing principles with spectrometers for other isotopes like 57Fe, has specific requirements. The essential components include:

A Radioactive Source: For 191Ir spectroscopy, the source is typically 191Os. This parent isotope decays to the 129 keV excited state of 191Ir. The source is prepared by neutron irradiation of isotopically enriched 190Os.

A Cryostat: Due to the relatively high energy of the 129 keV transition in 191Ir, measurements must be conducted at cryogenic temperatures (typically liquid helium temperature, 4.2 K) to achieve a sufficiently large recoil-free fraction for both the source and the absorber.

A Velocity Transducer: This device moves the source relative to the absorber with a precise and controlled velocity profile (e.g., a constant acceleration). This motion induces a Doppler shift in the energy of the emitted gamma rays, allowing the energy absorption profile of the sample to be scanned.

An Absorber: This is the iridium-containing sample being studied, which is mounted in the cryostat.

A Detector and Electronics: A gamma-ray detector, such as a scintillation counter or a semiconductor detector, is placed behind the absorber to measure the transmitted gamma rays. The counting electronics are synchronized with the velocity transducer to correlate the transmission rate with the gamma-ray energy, generating the Mössbauer spectrum.

While the natural shape of a Mössbauer resonance line is a Lorentzian, precise analysis of 191Ir spectra requires accounting for additional complexities. The observed line shape in a transmission spectrum is more accurately described by a transmission integral, which considers factors like absorber thickness.

Furthermore, for certain transitions, including the 129 keV transition in 191Ir, interference effects can distort the absorption line shape, causing it to deviate from a simple Lorentzian profile. This interference arises from the interaction between the gamma-ray's electromagnetic field and the atomic electrons, specifically through the process of internal conversion. This effect must be included in the line-shape fitting model to extract accurate hyperfine parameters. The interference parameter for 191Ir in iridium metal has been determined to be -0.77(10). Discrepancies between experimentally determined interference parameters and theoretical calculations suggest that this is an area of ongoing refinement in the field.

The exceptional energy resolution of Mössbauer spectroscopy allows for the measurement of minute energy shifts and splittings of nuclear energy levels caused by hyperfine interactions. These interactions arise from the coupling of the nucleus with its surrounding electronic and magnetic environment, providing detailed information about the local chemistry and physics at the probe nucleus. The main hyperfine interactions are:

Isomer Shift (δ): This is an energy shift of the entire resonance spectrum, resulting from the electrostatic interaction between the nuclear charge distribution and the electron density at the nucleus. It is sensitive to the oxidation state and chemical bonding of the iridium atom.

Quadrupole Splitting (ΔEQ): This interaction occurs when a nucleus with a non-spherical charge distribution (a quadrupole moment) is situated in an asymmetric electronic environment, creating an electric field gradient (EFG). This splits the nuclear energy levels, often resulting in a two-line spectrum for 191Ir. The magnitude of the splitting provides information on the local site symmetry and the nature of the chemical bonds.

Magnetic Hyperfine Splitting: In the presence of a magnetic field at the nucleus (either externally applied or originating from the material's own electrons), the nuclear spin levels split due to the Zeeman effect. This leads to a multi-line spectrum (a sextet for 191Ir), from which the magnitude of the internal magnetic field can be determined.

The following table presents representative 193Ir Mössbauer data, analogous to what is studied with 191Ir, demonstrating how hyperfine parameters vary with the chemical environment.

Compound	Isomer Shift (δ) (mm/s, relative to Ir metal)	Quadrupole Splitting (ΔEQ) (mm/s)
IrO₂	-0.21	1.18
IrCl₃	-0.57	0
H₂IrCl₆	-1.39	0
Ir in Platinum	+0.62	0

Data adapted from reference for 193Ir, illustrating the types of measurements obtainable with iridium isotopes.

Perturbed Angular Correlation (PAC) Spectroscopy with this compound

Perturbed Angular Correlation (PAC) spectroscopy is another powerful nuclear technique for investigating hyperfine interactions in materials. It is related to Mössbauer spectroscopy in that it measures the interaction between a nucleus's electromagnetic moments and the local electric and magnetic fields.

The method relies on observing a gamma-gamma cascade decay from a suitable radioactive probe nucleus embedded in the material of interest. The direction of emission of the second gamma ray has a distinct angular correlation with the first. This correlation can be "perturbed" by the hyperfine interactions acting on the nucleus during the lifetime of the intermediate nuclear state. By measuring the time-dependent perturbation of this angular correlation using a set of detectors, one can deduce the strengths and symmetries of the local magnetic fields and electric field gradients at the site of the probe nucleus.

For a nucleus to be a viable PAC probe, it must have a decay scheme featuring a gamma-gamma cascade through an intermediate state with a suitable half-life (typically nanoseconds to microseconds) and significant nuclear electric quadrupole and/or magnetic dipole moments. While 191Ir is a well-established Mössbauer isotope, its widespread use as a probe in conventional PAC spectroscopy is not documented. A related, more modern technique known as Synchrotron Radiation Perturbed Angular Correlation Spectroscopy (SRPAC) has been noted for its potential application to less-common Mössbauer active nuclei, which could theoretically include 191Ir.

Principles of PAC Measurement in this compound Cascades

The foundation of PAC spectroscopy lies in the anisotropic emission of gamma rays in a cascade decay. When a nucleus decays through a cascade of two gamma rays (γ₁ and γ₂), the direction of emission of γ₂ is correlated with the direction of γ₁. This correlation arises from the conservation of angular momentum.

In a PAC experiment involving ¹⁹¹Ir, a suitable radioactive parent nucleus that decays to an excited state of ¹⁹¹Ir is introduced into the material under investigation. A key cascade for PAC studies in ¹⁹¹Ir involves the 410-129 keV gamma-ray cascade following the electron capture decay of Platinum-191 (¹⁹¹Pt). The intermediate 129-keV level has a measurable lifetime during which its nuclear moments can interact with the local fields.

The measurement is performed using a set of gamma-ray detectors arranged at specific angles (typically 90° and 180°) around the sample. Coincidence counting is employed to detect the γ₁-γ₂ cascade. The time difference between the detection of γ₁ (the "start" signal) and γ₂ (the "stop" signal) is measured. The perturbation of the angular correlation is observed as a modulation of the coincidence count rate as a function of this time delay. This modulation pattern is characteristic of the hyperfine interactions present at the site of the ¹⁹¹Ir nucleus.

Determination of Nuclear Gyromagnetic Ratios

PAC spectroscopy is a precise method for determining the nuclear gyromagnetic ratio (g-factor) of excited nuclear states. The g-factor is a fundamental property of a nucleus that relates its magnetic dipole moment to its angular momentum.

For the determination of the g-factor of the 129-keV state in ¹⁹¹Ir, a PAC experiment was conducted using the 410-129 keV cascade. In this study, a source of ¹⁹¹Pt was diffused into an iron foil. The known large internal magnetic field of iron perturbs the angular correlation of the gamma-ray cascade. By measuring the Larmor precession frequency of the nuclear spin in this magnetic field, which is directly proportional to the magnetic field strength and the g-factor, the gyromagnetic ratio of the 129-keV state was determined to be +0.22 ± 0.02.

Property	Value
Nuclear State Energy	129 keV
Gyromagnetic Ratio (g-factor)	+0.22 ± 0.02
Measurement Technique	Perturbed Angular Correlation (PAC)
Gamma-Ray Cascade	410-129 keV
Host Material	Iron (Fe) foil

Investigations of Local Electronic and Magnetic Environments

Beyond determining intrinsic nuclear properties, PAC spectroscopy using ¹⁹¹Ir as a probe can provide valuable information about the local electronic and magnetic environments in various materials. The interaction of the nuclear electric quadrupole moment with the local electric field gradient (EFG) and the interaction of the nuclear magnetic dipole moment with the local magnetic hyperfine field (MHF) cause perturbations in the angular correlation.

By analyzing the modulation of the PAC spectrum, researchers can deduce the strength, symmetry, and orientation of the EFG, which is sensitive to the local charge distribution and bonding symmetry around the ¹⁹¹Ir probe atom. Similarly, the MHF can be characterized, providing insights into the magnetic ordering and electronic structure of magnetic materials. While the principle is well-established, specific PAC studies detailing the investigation of local electronic and magnetic environments using ¹⁹¹Ir remain a specialized area of research.

Gamma-Ray Spectroscopy of this compound Related Processes

Gamma-ray spectroscopy is a fundamental tool in nuclear physics for studying the structure of atomic nuclei. It involves the detection and analysis of gamma rays emitted from excited nuclear states. High-resolution gamma-ray spectroscopy provides precise energy and intensity information, allowing for the construction of nuclear level schemes and the investigation of nuclear reactions.

High-Resolution Gamma-Ray Detection Techniques (HPGe, GEANIE)

High-Purity Germanium (HPGe) detectors are the cornerstone of modern high-resolution gamma-ray spectroscopy. They offer significantly better energy resolution compared to scintillation detectors, enabling the separation of closely spaced gamma-ray peaks. This high resolution is crucial for accurately identifying the numerous gamma rays that can be emitted in nuclear reactions involving ¹⁹¹Ir. The principle of operation of an HPGe detector is based on the creation of electron-hole pairs in the germanium crystal by an incident gamma ray. The number of pairs created is proportional to the energy of the gamma ray, and this charge is collected to produce a signal.

The Germanium Array for Neutron-Induced Excitations (GEANIE) spectrometer is a sophisticated instrument that utilizes an array of HPGe detectors. It is specifically designed for measuring gamma-ray production cross-sections and studying nuclear structure following neutron-induced reactions. GEANIE has been employed to measure discrete gamma-ray spectra from nuclei produced in ¹⁹¹Ir(n,xnγ) reactions, where 'x' represents the number of emitted neutrons.

Measurement of Gamma Production Cross Sections

The gamma production cross-section is a measure of the probability that a specific gamma ray will be produced in a nuclear reaction. These measurements are essential for understanding the mechanisms of nuclear reactions and for various applications, including nuclear data evaluation.

The neutron capture cross-section of ¹⁹¹Ir, leading to the formation of ¹⁹²Ir, is of particular importance. Measurements of the thermal neutron capture cross-section for ¹⁹¹Ir have been performed using the activation method and the neutron time-of-flight technique. Recent measurements have yielded a value of 949 ± 80 barns.

Furthermore, the cross-sections for the production of various gamma rays in ¹⁹¹Ir(n,xnγ) reactions have been measured as a function of incident neutron energy up to 300 MeV using the GEANIE spectrometer. These experimental data are crucial for testing and refining nuclear reaction models, such as the GNASH code.

Reaction	Measured Quantity	Experimental Value	Reference
¹⁹¹Ir(n,γ)¹⁹²Ir	Thermal neutron capture cross-section	949 ± 80 b
¹⁹¹Ir(n,xnγ)	Gamma-ray production cross-sections	Measured for 202 γ-rays

Coincidence and Angular Correlation Studies

Coincidence spectroscopy is a powerful technique that involves the simultaneous detection of two or more radiations from a nuclear decay or reaction. Gamma-gamma (γγ) coincidence measurements are particularly useful for establishing the relationships between different gamma rays in a decay scheme. By requiring the detection of two gamma rays in coincidence, the background is significantly reduced, and cascades of transitions can be identified.

A study of prompt and delayed γγ coincidences in the ¹⁹¹Ir(n,γ)¹⁹²Ir reaction has been performed to investigate the level scheme of ¹⁹²Ir. This experiment established the isomeric character of four transitions and determined the half-lives of several excited states in ¹⁹²Ir.

Angular correlation studies, as discussed in the context of PAC spectroscopy, measure the correlation in the emission direction of successive gamma rays. These studies provide information on the spins and parities of nuclear levels and the multipole mixing ratios of the gamma transitions. While the principles are well-established, detailed angular correlation studies specifically focusing on the gamma-ray cascades within ¹⁹¹Ir are a specialized area of nuclear structure research.

Research Applications and Methodological Development

Iridium-191 as a Nuclear Target Material

This compound is a valuable target material in nuclear reactors and particle accelerators for the production of other important radionuclides. Its use in this capacity is central to various medical and industrial applications.

The primary use of ¹⁹¹Ir as a nuclear target is for the production of Iridium-192 (¹⁹²Ir). isoflex.comwebelements.comurenco.com This is achieved through neutron bombardment, where a ¹⁹¹Ir nucleus captures a neutron. isoflex.comoncologymedicalphysics.com The resulting ¹⁹²Ir is a potent gamma radiation source with a half-life of 73.83 days, widely used in industrial radiography for non-destructive testing of materials and in brachytherapy for cancer treatment. webelements.comurenco.comwikipedia.orgnih.gov Utilizing enriched ¹⁹¹Ir as the target material significantly enhances the activation efficiency and specific activity of the produced ¹⁹²Ir, allowing for the creation of smaller, more potent radiation sources compared to using natural iridium. webelements.comgoogle.com

Beyond the production of ¹⁹²Ir, this compound targets are also employed to create other radionuclides. For instance, it is used to produce the nuclear isomer Osmium-189m (¹⁸⁹ᵐOs) for applications in life sciences. buyisotope.com Additionally, research has explored the bombardment of iridium targets with alpha particles to produce Gold-194 (¹⁹⁴Au) for potential use in nuclear medicine research. fnal.govepj-conferences.org The spallation of iridium with protons has also been studied to determine the formation cross-sections of various platinum isotopes. cdnsciencepub.com

A summary of radionuclides produced from this compound targets is presented below.

Produced Radionuclide	Production Reaction	Parent Isotope	Application
Iridium-192 (¹⁹²Ir)	Neutron Capture	This compound	Industrial Radiography, Brachytherapy isoflex.comwebelements.comurenco.comoncologymedicalphysics.com
Osmium-189m (¹⁸⁹ᵐOs)	Not specified	This compound	Life Science Research buyisotope.com
Gold-194 (¹⁹⁴Au)	natIr(α,3n)¹⁹⁴Au	This compound/193	Nuclear Medicine Research fnal.govepj-conferences.org
Iridium-191m (¹⁹¹ᵐIr)	Daughter of ¹⁹¹Os	Osmium-191	Radionuclide Angiography researchgate.netnih.goviaea.org

The preparation of robust and efficient targets is critical for radionuclide production. Traditional methods can be challenging, especially with refractory metals like iridium. A significant advancement in this area is the development of graphene-loaded targets. fnal.govepj-conferences.org Graphene films are an excellent choice for accelerator targets due to their high thermal conductivity, tolerance for high temperatures, low outgassing, and mechanical stability. fnal.govepj-conferences.org

The technique involves embedding iridium nanoparticles into a graphene host matrix during the target fabrication process. fnal.govepj-conferences.orgosti.gov This method offers a novel approach to preparing targets of refractory elements and is being investigated for its applicability to other elements and compounds. fnal.gov Researchers have successfully fabricated natural iridium (natIr) nanoparticle-loaded graphene targets for use in nuclear physics research. fnal.govepj-conferences.orgosti.govresearchgate.net These targets have been developed with an iridium loading of approximately a 1:1 mass ratio with respect to the graphene, with areal densities of the films ranging from 0.1 to 0.5 mg/cm². osti.gov

This compound as a Spectroscopic Probe Nucleus

The nucleus of ¹⁹¹Ir possesses properties that make it an exceptional spectroscopic probe for investigating fundamental physical phenomena and characterizing materials at the atomic level.

This compound holds a historic place in solid-state physics as it was the first isotope in which the Mössbauer effect was observed. wikipedia.org This discovery of recoilless nuclear resonance absorption of gamma rays, made by Rudolf Mössbauer in 1957, opened up an entirely new field of spectroscopy. rsc.orgaip.org Mössbauer spectroscopy using ¹⁹¹Ir allows for extremely high-energy resolution measurements, making it a sensitive tool for probing the hyperfine interactions between a nucleus and its surrounding electrons. acs.orggsu.edu This enables detailed studies of the magnetic and electronic properties of solids. gsu.edu For example, the technique is sensitive enough to measure Zeeman splittings caused by the magnetic field of the nucleus. gsu.edu The gyromagnetic ratio of the 129-keV state in ¹⁹¹Ir has been determined using a combination of perturbed angular correlation and Mössbauer effect observations. aps.org

The Mössbauer effect in ¹⁹¹Ir provides a powerful tool for materials characterization, with applications in metallurgy and mineralogy. wikipedia.org The extraordinarily narrow nuclear γ-ray resonance absorption line makes it a sensitive probe for the local atomic environment within a material. cambridge.orgresearchgate.net This capability is central to the materials science paradigm, which links a material's structure, processing, properties, and performance. cambridge.orgresearchgate.net By providing detailed information about the chemical state and local structure of iridium atoms within a material, ¹⁹¹Ir Mössbauer spectroscopy contributes to a deeper understanding of material properties.

Advances in Experimental Techniques for this compound Studies

Research involving ¹⁹¹Ir has driven and benefited from the development of sophisticated experimental techniques.

Radionuclide Generators: For medical applications, particularly radionuclide angiography, generator systems have been developed to produce the short-lived metastable state, Iridium-191m (¹⁹¹ᵐIr, half-life 4.96 seconds). nih.goviaea.org These generators typically contain the parent isotope Osmium-191 (¹⁹¹Os), which decays to ¹⁹¹ᵐIr. researchgate.netnih.govsnmjournals.org Various systems have been engineered, using materials like activated carbon or anion exchange resins, to ensure a sterile, physiologically compatible eluent that can be directly administered to patients. researchgate.netiaea.orgsnmjournals.orgsnmjournals.org

Mass Spectrometry Techniques: Advances in mass spectrometry have enabled more precise characterization of iridium isotopes. Multicollector inductively coupled plasma mass spectrometry (MC-ICPMS) has been used for the absolute measurement of iridium isotope ratios, leading to a more accurate determination of the atomic weight of iridium. canada.ca Furthermore, a novel analytical method has been developed using iridium's characteristic isotope pattern (¹⁹¹Ir/¹⁹³Ir) as a tag for liquid chromatography-mass spectrometry (LC-MS). acs.orgnih.gov This "iridium signature" approach allows for the sensitive and accurate detection and quantification of biomolecules, such as fatty acids, in complex biological samples. nih.gov

Nuclear Reaction Studies: The study of neutron-induced reactions on ¹⁹¹Ir has been enhanced by arrays like the GErmanium Array for Neutron Induced Excitations (GEANIE). edpsciences.org These experiments provide detailed data on γ-ray production cross-sections, which, when combined with theoretical models like the GNASH reaction theory code, lead to improved evaluations of neutron-induced cross-sections for iridium isotopes. edpsciences.org

A summary of experimental techniques for this compound studies is provided in the table below.

Experimental Technique	Application	Key Findings/Advantages
Mössbauer Spectroscopy	Solid-State Physics, Materials Characterization	First isotope to demonstrate the effect; high-energy resolution for probing hyperfine interactions. wikipedia.orgrsc.orgcambridge.org
Radionuclide Generators (¹⁹¹Os/¹⁹¹ᵐIr)	Medical Imaging (Angiography)	Allows for production of short-lived ¹⁹¹ᵐIr for rapid, repeatable studies with low patient radiation dose. researchgate.netnih.goviaea.org
Graphene-Loaded Targets	Nuclear Target Preparation	High thermal conductivity, mechanical integrity, and temperature tolerance for efficient radionuclide production. fnal.govepj-conferences.org
Multicollector ICP-MS	Isotope Ratio Metrology	Provides calibrated, SI-traceable measurements of iridium isotope ratios and atomic weight. canada.ca
Iridium Isotope Tag LC-MS	Bioanalysis	Uses the unique ¹⁹¹Ir/¹⁹³Ir isotopic signature for highly sensitive and accurate quantification of metabolites. acs.orgnih.gov
GEANIE (γ-ray array) + GNASH	Nuclear Data Evaluation	Improves understanding and evaluation of neutron-induced reaction cross-sections on ¹⁹¹Ir. edpsciences.org
Perturbed Angular Correlation	Nuclear Physics	Used to determine the gyromagnetic ratio of excited states in the ¹⁹¹Ir nucleus. aps.org

Accelerator-Based Studies

Particle accelerators offer an alternative to nuclear reactors for radioisotope production. fpri.org Research in this area explores the use of high-energy photons (bremsstrahlung) produced by linear accelerators (LINACs) to induce photonuclear reactions in target materials. epj-conferences.org Studies have investigated irradiating natural iridium targets with high-energy photon beams to produce ¹⁹²Ir from the stable ¹⁹³Ir isotope. epj-conferences.org

Accelerator-based production can also involve bombarding target materials with particles like deuterons. fiveable.me For instance, the ¹⁹²Os(d,2n)¹⁹²Ir reaction on an enriched osmium target is a potential accelerator-based route for ¹⁹²Ir production. scienceandglobalsecurity.org Furthermore, novel target preparation techniques are being explored, such as embedding iridium nanoparticles into a graphene matrix, which offers high thermal conductivity and temperature tolerance suitable for accelerator environments. fnal.gov

Reactor-Based Irradiation Methodologies

Nuclear reactors are the conventional method for producing ¹⁹²Ir by irradiating ¹⁹¹Ir with neutrons. isoflex.comfpri.org The process involves placing iridium targets, often in the form of metal wires or discs, in a high neutron flux environment within a reactor core. isoflex.comfiveable.me The ¹⁹¹Ir nucleus captures a neutron to become the radioactive ¹⁹²Ir. fiveable.me

Research in this area focuses on optimizing the efficiency of this process. Key parameters influencing the yield and specific activity of the produced ¹⁹²Ir include the neutron flux, irradiation time, and the composition of the target material. fiveable.me A significant challenge in using natural iridium is that the more abundant ¹⁹³Ir isotope also captures neutrons, forming the short-lived and undesirable ¹⁹⁴Ir. google.com

To enhance the efficiency of ¹⁹²Ir production, methodologies using enriched ¹⁹¹Ir have been developed. Using enriched ¹⁹¹Ir as the target material can significantly increase the activation efficiency and yield of ¹⁹²Ir compared to using natural iridium. google.com Further refinements include diluting the enriched ¹⁹¹Ir target with a non-activating additive with a low neutron activation cross-section. This allows for deeper neutron penetration into the target, increasing the neutron flux throughout the target's volume and potentially boosting the yield. google.com

Irradiation Parameter	Description	Impact on ¹⁹²Ir Production
Neutron Flux	The number of neutrons passing through a unit area per unit time.	Higher flux generally leads to a higher production rate of ¹⁹²Ir. fiveable.me
Irradiation Time	The duration the target material is exposed to the neutron flux.	Affects the total amount of ¹⁹²Ir produced, balanced against its decay. fiveable.me
Target Enrichment	The isotopic purity of ¹⁹¹Ir in the target material.	Using enriched ¹⁹¹Ir minimizes wasteful neutron capture by ¹⁹³Ir, increasing efficiency. google.com
Target Geometry	The physical shape and dimensions of the iridium target.	Can influence neutron self-shielding and overall activation efficiency. scienceandglobalsecurity.orggoogle.com

Computational and Theoretical Refinements for this compound Data Interpretation

Computational modeling plays a vital role in understanding and optimizing the processes involving ¹⁹¹Ir. Monte Carlo simulations, such as those using the MCNP code, are employed to model neutron transport and interaction within iridium targets. epj-conferences.orgtennessee.edu These simulations help in predicting reaction rates, optimizing target design, and understanding the effects of different reactor environments or accelerator parameters. epj-conferences.org

For instance, simulations have been used to compare the effectiveness of different target geometries, such as spherical versus cylindrical, in photonuclear production scenarios. epj-conferences.org Theoretical models are also essential for estimating nuclear data when experimental measurements are scarce or difficult to obtain. epj-conferences.org

The Bateman equation is an analytical tool used to calculate the transmutation and decay of isotopes in a neutron flux, providing estimates for the quantity of ¹⁹²Ir produced from ¹⁹¹Ir over time. tennessee.edu Furthermore, advanced computational techniques, including Density Functional Theory (DFT) and machine learning, are being applied to understand the electronic structure and catalytic properties of iridium-containing materials, which can have broader implications in materials science. acs.orgaip.orgresearchgate.net These theoretical frameworks help in interpreting experimental data from techniques like X-ray photoelectron spectroscopy (XPS) and X-ray absorption spectroscopy (XAS), providing deeper insights into the chemical states and properties of iridium compounds. researchgate.net

Q & A

Q. Answer :

• Synthesis : Use sealed quartz ampoules under inert atmospheres (Ar/He) to prevent oxidation during high-temperature reactions (e.g., solid-state synthesis of IrO₂).
• Characterization :
  • Mass spectrometry : Confirm isotopic ratios (Ir-191 vs. Ir-193) .
  • X-ray diffraction (XRD) : Validate crystal structure; Ir-191’s neutron scattering length (10.6 fm) aids in neutron diffraction studies.
  • Purity assessment : ICP-MS detects trace contaminants (e.g., Pt, Os) that alter catalytic properties .

Basic: How is this compound utilized in gamma-ray spectroscopy for geochemical studies?

Answer :
Ir-191’s activation product (Ir-192) emits gamma rays at 316 keV and 468 keV, which are distinguishable from other isotopes. Methodological steps:

Sample irradiation : Expose geological samples to thermal neutrons in a reactor.

Cooling period : Allow short-lived isotopes (e.g., Mn-56) to decay, reducing background noise.

Spectroscopy : Use high-purity germanium (HPGe) detectors to quantify Ir-192 gamma peaks .

Advanced: How can researchers resolve contradictions in isotopic abundance data for Ir-191 across interdisciplinary studies?

Answer : Contradictions often arise from:

• Sample contamination : E.g., terrestrial vs. meteoritic iridium sources. Mitigate via acid-wash protocols and blank controls.
• Instrumental bias : Calibrate mass spectrometers using NIST Ir-191/193 standards .
• Statistical frameworks : Apply Bayesian regression to account for measurement uncertainties in low-abundance samples .

Advanced: What experimental design principles optimize Ir-191’s use in geochemical tracer studies?

Q. Answer :

• Hypothesis-driven sampling : Prioritize strata with known iridium anomalies (e.g., K-Pg boundary layers).
• Control groups : Compare with non-anomalous strata to isolate Ir-191’s geochemical signal.
• Blind analysis : Conceal sample origins during data collection to reduce observer bias .

Advanced: How can Ir-191’s electron configuration inform its catalytic behavior in materials science?

Answer :
Ir-191’s [Xe]4f¹⁴5d⁷6s² configuration enables:

• Oxidative catalysis : Facile d-orbital electron donation in oxygen evolution reactions (OERs).
• Alloy design : Pair with Pt or Ru to enhance durability in acidic fuel cells.
• DFT validation : Computational models must account for relativistic effects on 5d orbitals .

Advanced: What statistical methods address uncertainties in Ir-191 decay data for radiometric dating?

Q. Answer :

• Monte Carlo simulations : Model decay chain uncertainties (e.g., Ir-192 → Pt-192).
• Error propagation : Combine uncertainties from neutron flux variability and detector efficiency .
• Chi-squared testing : Assess goodness-of-fit between experimental and theoretical decay curves.

Advanced: What challenges arise in reproducing Ir-191-based experiments across laboratories?

Q. Answer :

• Neutron source variability : Flux differences in reactors (e.g., TRIGA vs. CANDU) require normalization.
• Sample geometry : Self-shielding effects in bulk samples alter activation rates.
• Reporting standards : Adopt MIAME-style guidelines for metadata (e.g., irradiation time, detector specs) .

Advanced: How can researchers integrate Ir-191 data from astrophysical and terrestrial sources?

Q. Answer :

• Data harmonization : Use unified decay constants (e.g., IUGS recommendations).
• Machine learning : Train models on multi-source datasets to predict iridium distribution in supernova remnants.
• Interdisciplinary peer review : Engage geochemists, nuclear physicists, and data scientists to validate correlations .

Advanced: What ethical and safety protocols govern Ir-191 handling in radioactive studies?

Q. Answer :

• Waste management : Store Ir-192 waste in lead-shielded containers until decayed to background levels.
• Dosimetry monitoring : Use TLD badges for personnel exposed to >10 µSv/hr.
• Ethical review : Submit protocols detailing spill containment and emergency response to institutional boards .